GLC-80 Mixture (quantitative)

• Molecular Weight: mixture
• Appearance: Unit:50 mg/ml, 1mlSolvent:methylene chloridePurity:mixturePhysical liquid
• Synonyms: GLC-80 Mixture (quantitative)

Description

The GLC-80 Mixture (quantitative) is a standardized fatty acid methyl ester (FAME) solution used primarily for gas chromatography (GC) calibration and quantitative analysis. Manufactured by companies such as Supelco, Inc. () and Matreya LLC (), it contains five long-chain saturated FAMEs with carbon chain lengths between 12 and 22 atoms (). The mixture is prepared gravimetrically with ≥99% purity, ensuring high accuracy for applications in:

• Microbial fatty acid profiling (e.g., identifying pathogens or soil microbiota) .
• Quantitative analysis of animal and vegetable oils/fats .
• Research on enzymatic pathways in lipid metabolism .

Its reliability in generating calibration curves for GC systems, such as the Varian 3800 with DB-FFAP columns (), makes it a staple in analytical chemistry.

Comparison with Similar Compounds

Composition and Chain Lengths

Mixture Name	Components	Chain Length (Carbons)	Purity	Primary Use Case	Source
GLC-80 (Quantitative)	5 long-chain saturated FAMEs	12–22	≥99%	Quantitative GC calibration
GLC-10 (Quantitative)	Short-chain FAMEs	Likely ≤12	≥99%	PLFA calibration in soil studies
GLC-40 (Quantitative)	Mid-chain FAMEs	Intermediate range	≥99%	Broad GC applications
GLC-110 (Qualitative)	Bacterial lipid standards	Variable	N/A	Qualitative microbial identification
WSFA-2/4 (Qualitative)	Wide-range FAME mixtures	14–22	N/A	Broad screening

Key Observations :

• Quantitative vs. Qualitative : GLC-80 and GLC-10 are quantitative standards used for precise calibration, while GLC-110 and WSFA mixtures are qualitative , aiding in compound identification rather than quantification .
• Chain Length Specificity : GLC-80 targets long-chain FAMEs (C12–C22), whereas GLC-10 likely focuses on shorter chains (C8–C12), as inferred from their joint use in phospholipid fatty acid (PLFA) analysis for soil microbial biomass quantification ().
• Supplier Variability: Supelco’s GLC series () and Matreya’s () share similar nomenclature but may differ in exact formulations.

Pricing and Availability

Data from Matreya LLC (2022) shows price consistency across most GLC mixtures (~$1,485 per unit), except GLC-100 and GLC-110 , which cost $3,036 due to their complexity or bacterial-specific components ().

Critical Analysis of Unique Advantages

The GLC-80 Mixture distinguishes itself through:

Long-Chain Focus : Optimal for analyzing lipids in plant oils and animal fats, where longer-chain fatty acids dominate .

Quantitative Precision : Gravimetric preparation ensures minimal batch-to-batch variability, critical for regulatory and research reproducibility .

Interdisciplinary Utility : Applied in environmental science (soil microbiota), food chemistry (oil analysis), and medical research (pathogen lipid profiling) .

Q & A

Q. How do I formulate rigorous research questions for GLC-80 studies using frameworks like PICO/FINER?

• Methodological Answer :
• PICO : Population (e.g., lipid membranes), Intervention (GLC-80 application), Comparison (alternative mixtures), Outcome (quantitative accuracy).
• FINER : Ensure feasibility by piloting methods, align with novel lipidomics trends, and emphasize relevance to public health (e.g., biomarker discovery) . Validate questions through literature reviews using Google Scholar to prioritize high-impact studies .